Cas no 1803687-09-3 (4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1803687-09-3
• MF: C₇H₃F₃INO₃
• MW: 333.003304719925
• CID: 4831390
• Update Time: 2025-05-20

4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F3INO3/c8-7(9,10)15-6-5(11)4(14)1-3(2-13)12-6/h1-2H,(H,12,14)
• InChI Key： BDERKGIXJVEGKT-UHFFFAOYSA-N
• SMILES： IC1C(C=C(C=O)NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1803687-09-3)

4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, with the CAS number 1803687-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a hydroxyl group, an iodine substituent, a trifluoromethoxy group, and an aldehyde moiety, makes this molecule a valuable intermediate in the synthesis of complex pharmacological agents.

The aldehyde group in this compound is particularly noteworthy as it serves as a reactive site for further chemical transformations. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. These properties make 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde a promising candidate for the development of novel therapeutic compounds.

The iodo substituent at the 3-position of the pyridine ring adds another layer of reactivity. Iodine is a halogen that can undergo various substitution or elimination reactions, making it useful for constructing more intricate molecular architectures. Additionally, halogenated pyridines are frequently explored in medicinal chemistry due to their enhanced binding affinity to biological targets.

The trifluoromethoxy group (CF₃OCH₃) is another key feature of this compound. Trifluoromethoxy groups are known to modulate the pharmacokinetic properties of molecules, often improving metabolic stability and lipophilicity. This functional group is frequently incorporated into drug candidates to enhance their bioavailability and efficacy.

The hydroxyl group at the 4-position contributes to the compound's solubility and potential interactions with biological systems. Hydroxyl-containing compounds often exhibit good water solubility, which is crucial for oral or parenteral administration.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde as a scaffold for drug discovery. Its unique structural features make it an attractive building block for designing molecules with targeted biological activity. For instance, studies have demonstrated its utility in developing inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase.

In addition to its role as an intermediate in synthetic chemistry, this compound has shown promise in preclinical studies as a precursor for radiolabeled probes used in diagnostic imaging. The combination of its structural versatility and reactivity makes it a valuable tool for researchers exploring new therapeutic strategies.

The synthesis of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key synthetic steps often include halogenation, functional group modifications, and protecting group strategies to ensure regioselectivity and high yield. The use of advanced catalytic systems and green chemistry principles has further optimized its production, making it more sustainable and scalable.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs targeting neurological disorders. Pyridine-based molecules have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels. The presence of multiple substituents in 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde allows for fine-tuning of pharmacological properties, enabling the design of highly specific ligands.

Recent research has also explored its role in antiviral and anticancer therapies. The structural motifs present in this compound mimic natural bioactive scaffolds found in microbial metabolites, which are known for their potent biological activities. By leveraging these structural similarities, scientists have been able to develop novel compounds with improved therapeutic profiles.

The long-tail keyword "pyridine derivatives" encompasses a broad class of compounds that share structural features with this molecule. Pyridine derivatives are widely used in pharmaceuticals due to their diverse biological activities and synthetic flexibility. This class includes many compounds that have been approved for clinical use or are currently under investigation in clinical trials.

The incorporation of fluorinated groups, such as the trifluoromethoxy moiety in 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, is a common strategy in drug design to enhance molecular properties like metabolic stability and binding affinity. Fluorochemicals play a crucial role in modern medicinal chemistry, with numerous examples demonstrating their impact on drug efficacy and safety.

In conclusion, 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1803687-09-3) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing complex molecules with targeted biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery of novel therapeutic agents.